N-1,3-benzodioxol-5-yl-N'-(4-chloro-2-fluorophenyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(4-chloro-2-fluorophenyl)urea
• InChI: InChI=1S/C14H10ClFN2O3/c15-8-1-3-11(10(16)5-8)18-14(19)17-9-2-4-12-13(6-9)21-7-20-12/h1-6H,7H2,(H2,17,18,19)
• InChI Key: AIIWHHVRBBOXIW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C14H10ClFN2O3
• Molecular Weight: 308.69 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-(4-chloro-2-fluorophenyl)urea, commonly known as BCFU, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCFU belongs to the class of urea derivatives and has been shown to exhibit a wide range of biological activities.

Scientific Research Applications

BCFU has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent inhibitory activity against several enzymes, including protein kinase C (PKC), cyclin-dependent kinase 2 (CDK2), and glycogen synthase kinase 3β (GSK-3β). BCFU has also been shown to possess anticancer properties by inducing cell cycle arrest and apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of BCFU involves the inhibition of various enzymes, including PKC, CDK2, and GSK-3β. These enzymes play a crucial role in several cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting these enzymes, BCFU can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
BCFU has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce cell cycle arrest, and promote apoptosis. BCFU has also been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, BCFU has been shown to exhibit neuroprotective properties by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCFU is its potent inhibitory activity against various enzymes, making it a valuable tool for studying enzyme function. Additionally, BCFU has been shown to exhibit anticancer properties, making it a potential candidate for the development of new cancer therapies. However, one of the limitations of BCFU is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of BCFU. One potential direction is the development of new cancer therapies based on BCFU. Additionally, further studies are needed to fully understand the mechanism of action of BCFU and its potential applications in other areas, such as neuroprotection and inflammation. Finally, the development of new synthesis methods for BCFU that improve its solubility and yield could also be an area of future research.

Synthesis Methods

The synthesis of BCFU involves the reaction between 4-chloro-2-fluoroaniline and 1,3-benzodioxole-5-carboxylic acid. The reaction is catalyzed by N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in the presence of anhydrous dichloromethane. The resulting product is then purified by column chromatography to obtain BCFU in high yield and purity.